Cas no 4099-65-4 (2-hexyl-4,6-dinitrophenol)

• Product Name: 2-hexyl-4,6-dinitrophenol
• CAS No: 4099-65-4
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 926453
• PubChem ID: 20050
• Update Time: 2025-04-19

2-hexyl-4,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-hexyl-4,6-dinitrophenol
• EINECS 223-863-7
• DTXSID00193986
• Phenol, 2-hexyl-4,6-dinitro-
• 2,4-DINITRO-6-HEXYLPHENOL
• UZZSJGULYYQOOY-UHFFFAOYSA-N
• 4099-65-4
• NS00030896
• SCHEMBL17965861

• Inchi： 1S/C12H16N2O5/c1-2-3-4-5-6-9-7-10(13(16)17)8-11(12(9)15)14(18)19/h7-8,15H,2-6H2,1H3
• InChI Key： UZZSJGULYYQOOY-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CCCCCC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.10598
• Monoisotopic Mass: 268.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.275
• Boiling Point: 394°C at 760 mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.572
• PSA: 106.51